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Compound of Interest

Compound Name: Gsk 221149; gsk 221149A

Cat. No.: B14762239

Get Quote

As a highly potent, sub-nanomolar active pharmaceutical ingredient (API), GSK221149 (also

known as Retosiban or GSK221149A) requires rigorous laboratory handling protocols. While it

is not classified as a dangerous good for standard transit, its specific biological mechanism—

modulating human myometrial contractility—demands strict occupational safety measures,

particularly to prevent accidental mucosal or dermal exposure[1][2].

This guide provides drug development professionals and laboratory scientists with field-proven,

self-validating operational workflows for the safe handling, reconstitution, and disposal of

GSK221149.

Pharmacological Profile & Quantitative Data
GSK221149 is an orally active, highly selective oxytocin receptor (OXTR) antagonist developed

for the investigation and treatment of spontaneous preterm labor[1][3]. Understanding its

physicochemical properties is the first step in designing a safe experimental workflow.

Table 1: Physicochemical & Pharmacological Properties
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Property Value / Description

Chemical Name Retosiban; GSK221149; GSK221149A[3]

CAS Number 820957-38-8[1][3]

Molecular Weight 494.59 g/mol [1][2]

Chemical Formula C₂₇H₃₄N₄O₅[1]

Primary Target Oxytocin Receptor (OXTR)[3][4]

Binding Affinity (Ki) 0.65 nM (Human OXTR); 4.1 nM (Rat OXTR)[3]

Selectivity >1400-fold over vasopressin receptors[1][3]

Primary Solvent DMSO (Soluble up to 100 mM)[3]

Mechanism of Action & Biological Hazard Context
To understand the safety requirements, one must understand the causality of the compound's

mechanism. GSK221149 competitively binds to the OXTR, preventing endogenous oxytocin

from initiating the Gq/11 protein signaling cascade[3]. By blocking Phospholipase C (PLC)

activation and subsequent IP3 production, it halts the intracellular calcium release required for

uterine smooth muscle (myometrial) contraction[1][3].

Safety Implication: Because of its high potency (Ki = 0.65 nM), even microgram-level accidental

systemic exposure could theoretically interfere with oxytocin signaling. Pregnant personnel or

those planning to become pregnant must exercise extreme caution or avoid handling the raw

powder entirely.
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Mechanism of Action: GSK221149 (Retosiban) competitive inhibition of the Oxytocin Receptor

pathway.
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Personal Protective Equipment (PPE) Matrix
When handling GSK221149, the physical state of the chemical dictates the required PPE.

DMSO acts as a carrier solvent that rapidly penetrates the skin, meaning solutions of

GSK221149 carry a higher risk of rapid dermal absorption than the dry powder[2].

Table 2: Task-Specific PPE Requirements
Operational
Task

Engineering
Control

Hand
Protection

Eye/Face
Protection

Body
Protection

Weighing Raw

Powder

Class II

Biological Safety

Cabinet (BSC) or

Powder Hood

Double Nitrile

Gloves

(Antistatic)

Safety Goggles

(EN166/ANSI

Z87.1)

Lab coat with knit

cuffs

Reconstitution

(DMSO)

Chemical Fume

Hood

Double Nitrile

Gloves
Safety Goggles

Lab coat,

chemical apron

In Vitro Cell

Assays
Class II BSC

Single Nitrile

Gloves
Safety Glasses

Standard Lab

coat

Spill Cleanup

N/A (Evacuate

immediate area

first)

Heavy-duty

Nitrile or Butyl

gloves

Face Shield &

Goggles

Tyvek suit or

chemical apron

Operational Workflows & Methodologies
Protocol A: Preparation of GSK221149 Master Stock
Solution (DMSO)
Scientific Rationale: GSK221149 is highly stable in DMSO, but repeated freeze-thaw cycles

introduce ambient moisture, which hydrolyzes the compound and precipitates the API[3]. This

protocol utilizes a single-use aliquot system to self-validate the integrity of the stock.

Step-by-Step Methodology:

Equilibration: Remove the sealed vial of GSK221149 from -20°C storage[1]. Allow it to sit in a

desiccator at room temperature for 30 minutes.
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Causality: Opening a cold vial causes immediate condensation of atmospheric moisture

onto the powder, altering the true mass and degrading the compound.

Environment Setup: Transfer the vial to a calibrated analytical balance inside a powder-

weighing hood. Ensure all static is discharged using an anti-static gun.

Reconstitution Calculation: Determine the required volume of anhydrous DMSO (≥99.9%

purity) to achieve the desired molarity.

Table 3: DMSO Reconstitution Matrix (Based on MW:
494.59)[1][3]

Mass of
GSK221149

Volume of DMSO
for 10 mM

Volume of DMSO
for 50 mM

Volume of DMSO
for 100 mM

1 mg 0.2022 mL 0.0404 mL 0.0202 mL

5 mg 1.0110 mL 0.2022 mL 0.1011 mL

10 mg 2.0219 mL 0.4044 mL 0.2022 mL

Solubilization: Add the calculated volume of DMSO directly to the original vial if capacity

permits. Cap tightly and vortex for 30 seconds. Inspect visually; the solution should be

completely clear and colorless.

Aliquotting: Inside a Class II BSC, divide the master stock into 10–20 µL single-use aliquots

in sterile, low-bind microcentrifuge tubes.

Storage: Flash-freeze aliquots in liquid nitrogen and transfer immediately to -80°C for long-

term storage (up to 6 months) or -20°C for short-term storage (up to 1 month)[3].

Protocol B: Spill Management and Disposal Plan
Scientific Rationale: Because GSK221149 is a biologically active API, it must not be introduced

into standard municipal wastewater or general lab trash[2].

Step-by-Step Methodology:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.medchemexpress.com/Retosiban.html
https://www.combi-blocks.com/msds/JQ-4887.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14762239?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolate the Area: If a powder spill occurs outside a hood, immediately restrict access to

prevent aerosolization and tracking.

Don Advanced PPE: Put on a fitted N95/P100 respirator, double nitrile gloves, and safety

goggles[2].

Containment (Powder): Do not dry sweep. Gently cover the spilled powder with damp

absorbent paper (moistened with 10% ethanol/water) to suppress dust formation.

Containment (DMSO Solution): Cover the spill with a universal chemical absorbent pad or

dry sand[2].

Collection: Carefully scoop the absorbed material using a non-sparking tool and place it into

a rigid, sealable hazardous waste container[2].

Decontamination: Wash the spill surface with a 10% bleach solution, followed by a thorough

wipe-down with 70% ethanol or water to remove solvent residues[2].

Disposal: Label the container as "Hazardous Pharmaceutical Waste - API (GSK221149)" and

transfer it to the institutional Environmental Health and Safety (EHS) department for high-

temperature incineration[2].

References
Clinical Pharmacology in Drug Development (GSK221149) Source: Repositorio Institucional

Universidad de Cuenca URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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